Cas no 1236256-44-2 (2-Amino-N-(3-hydroxypropyl)-3-methylbutanamidehydrochloride)

• Product Name: 2-Amino-N-(3-hydroxypropyl)-3-methylbutanamidehydrochloride
• CAS No: 1236256-44-2
• MF: C₈H₁₉ClN₂O₂
• MW: 210.701661348343
• CID: 1071667
• PubChem ID: 56832094
• Update Time: 2025-06-08

2-Amino-N-(3-hydroxypropyl)-3-methylbutanamidehydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Amino-N-(3-hydroxypropyl)-3-methylbutanamide hydrochloride
• AKOS015847926
• A906915
• 2-amino-N-(3-hydroxypropyl)-3-methylbutanamide;hydrochloride
• 2-Amino-N-(3-hydroxypropyl)-3-methylbutanamidehydrochloride
• 1236256-44-2

• MDL： MFCD13562532
• Inchi： 1S/C8H18N2O2.ClH/c1-6(2)7(9)8(12)10-4-3-5-11;/h6-7,11H,3-5,9H2,1-2H3,(H,10,12);1H
• InChI Key： JEJVSOYAIAHRRB-UHFFFAOYSA-N
• SMILES： Cl.O=C(C(C(C)C)N)NCCCO

Computed Properties

• Exact Mass: 210.1135055g/mol
• Monoisotopic Mass: 210.1135055g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 137
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.4Ų

2-Amino-N-(3-hydroxypropyl)-3-methylbutanamidehydrochloride Security Information

• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-Amino-N-(3-hydroxypropyl)-3-methylbutanamidehydrochloride

Introduction to 2-Amino-N-(3-hydroxypropyl)-3-methylbutanamidehydrochloride (CAS No: 1236256-44-2)

2-Amino-N-(3-hydroxypropyl)-3-methylbutanamidehydrochloride (CAS No: 1236256-44-2) is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. Its unique structural features, characterized by a combination of an amide group, a hydroxyl-substituted alkyl chain, and a methyl group, make it a promising candidate for various biological applications. This introduction aims to provide a comprehensive overview of the compound, its chemical properties, potential biological activities, and its relevance in contemporary research.

The molecular structure of 2-Amino-N-(3-hydroxypropyl)-3-methylbutanamidehydrochloride consists of a central amide bond flanked by a 3-hydroxypropyl side chain and a 3-methylbutanamide backbone. The presence of the hydroxyl group introduces polarity to the molecule, enhancing its solubility in aqueous environments, while the methyl group contributes to steric hindrance and influences its interactions with biological targets. This balance of polar and non-polar regions makes the compound well-suited for interactions with both hydrophilic and hydrophobic biological molecules.

In recent years, there has been growing interest in amide-based compounds due to their versatility in drug design. The amide functional group is a common motif in many bioactive molecules, often serving as a key pharmacophore that mediates binding to biological targets. The specific substitution pattern in 2-Amino-N-(3-hydroxypropyl)-3-methylbutanamidehydrochloride suggests potential applications in modulating enzyme activity, receptor binding, and other cellular processes. For instance, amide derivatives have been explored as inhibitors of proteases, kinases, and other enzymes involved in disease pathways.

One of the most compelling aspects of 2-Amino-N-(3-hydroxypropyl)-3-methylbutanamidehydrochloride is its potential role in developing novel therapeutic agents. The hydroxyl group on the propyl chain can participate in hydrogen bonding interactions, which are crucial for the specificity and affinity of drug-receptor binding. Additionally, the amide bond itself can undergo various chemical modifications, allowing for the synthesis of analogs with tailored biological properties. These features make it an attractive scaffold for medicinal chemists seeking to design molecules with enhanced pharmacological profiles.

Recent studies have highlighted the importance of amide-based compounds in addressing unmet medical needs. For example, researchers have demonstrated that certain amide derivatives exhibit potent anti-inflammatory and analgesic effects by modulating inflammatory pathways and pain signaling mechanisms. The structural features of 2-Amino-N-(3-hydroxypropyl)-3-methylbutanamidehydrochloride align well with these findings, suggesting that it may also possess similar therapeutic potential. Further investigation into its biological activity could uncover new opportunities for treating chronic inflammatory diseases and pain conditions.

The synthesis of 2-Amino-N-(3-hydroxypropyl)-3-methylbutanamidehydrochloride involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include the formation of the amide bond through condensation reactions between appropriate precursors, followed by functional group modifications to introduce the hydroxyl and methyl groups. Advanced synthetic techniques such as catalytic hydrogenation and protecting group strategies may be employed to achieve the desired product with minimal side reactions.

From a computational chemistry perspective, 2-Amino-N-(3-hydroxypropyl)-3-methylbutanamidehydrochloride can be studied using various modeling techniques to predict its biological activity and interactions with potential targets. Molecular docking simulations can help identify key binding residues on biological macromolecules, while quantum mechanical calculations can provide insights into the electronic structure and reactivity of the molecule. These computational approaches are essential for guiding experimental efforts and optimizing lead compounds for drug development.

The pharmacokinetic properties of 2-Amino-N-(3-hydroxypropyl)-3-methylbutanamidehydrochloride are also critical considerations in its potential therapeutic applications. Factors such as solubility, stability, absorption, distribution, metabolism, and excretion (ADME) must be evaluated to assess its suitability for clinical use. Preclinical studies using appropriate models can provide valuable data on these parameters, helping to determine optimal dosing regimens and formulation strategies.

In conclusion,2-Amino-N-(3-hydroxypropyl)-3-methylbutanamidehydrochloride (CAS No: 1236256-44-2) represents a promising compound with diverse potential applications in pharmaceutical research. Its unique structural features offer opportunities for designing molecules with tailored biological activities, making it a valuable scaffold for drug discovery efforts. Continued investigation into its chemical properties and biological effects will likely uncover new therapeutic possibilities and contribute to advancements in medicine.